Cas no 918899-29-3 (3,5-Pyrazolidinedione, 4-(3-methyl-5-oxo-4-pyrazolidinylidene)-)

• Product Name: 3,5-Pyrazolidinedione, 4-(3-methyl-5-oxo-4-pyrazolidinylidene)-
• CAS No: 918899-29-3
• MF: C₇H₈N₄O₃
• MW: 196.163420677185
• CID: 768854
• PubChem ID: 71426054
• Update Time: 2025-04-19

3,5-Pyrazolidinedione, 4-(3-methyl-5-oxo-4-pyrazolidinylidene)- Chemical and Physical Properties

Names and Identifiers

• 3,5-Pyrazolidinedione, 4-(3-methyl-5-oxo-4-pyrazolidinylidene)-
• 4-(3-methyl-5-oxopyrazolidin-4-ylidene)pyrazolidine-3,5-dione
• 918899-29-3
• DTXSID30844833

• Inchi： 1S/C7H8N4O3/c1-2-3(5(12)9-8-2)4-6(13)10-11-7(4)14/h2,8H,1H3,(H,9,12)(H,10,13)(H,11,14)
• InChI Key： YNYLILDQQSMMJX-UHFFFAOYSA-N
• SMILES： O=C1/C(=C2/C(NNC/2=O)=O)/C(C)NN1

Computed Properties

• Exact Mass: 196.05964013g/mol
• Monoisotopic Mass: 196.05964013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 99.3Ų